4-Bromobenzyl 3,4-dimethoxybenzoate

• Molecular Formula: C16H15BrO4
• Molecular Weight: 351.19 g/mol
• IUPAC Name: (4-bromophenyl)methyl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C16H15BrO4/c1-19-14-8-5-12(9-15(14)20-2)16(18)21-10-11-3-6-13(17)7-4-11/h3-9H,10H2,1-2H3
• InChI Key: AUFLGKVZUHYLNI-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OCC2=CC=C(C=C2)Br)OC

Description

4-Bromobenzyl 3,4-dimethoxybenzoate is an ester derivative of 3,4-dimethoxybenzoic acid, where the carboxylic acid group is esterified with a 4-bromobenzyl alcohol moiety. The compound features a brominated aromatic ring and two methoxy substituents on the benzoate ring, which influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Methyl 3,4-Dimethoxybenzoate ()

• Structure : Simplest ester form, lacking bromine or complex substituents.
• Properties : Lower molecular weight and higher volatility compared to brominated analogs.
• Activity : Acts as a precursor in synthesizing pharmacologically active compounds, such as erlotinib derivatives ().

4-Bromo-2-[(E)-hydrazono]phenyl Derivatives ()

• Structure: Feature hydrazono and aryl groups (e.g., 4-methoxybenzoyl or toluidine) attached to the benzoate.
• Properties : Increased steric hindrance and altered solubility due to bulky substituents.

Tryptamine 3,4-Dimethoxybenzoate ()

• Structure : Salt form with tryptamine, retaining the 3,4-dimethoxybenzoate group.
• Crystallography: Monoclinic crystal system (space group P2/c) with distinct aminoethyl conformation.
• Implications : Demonstrates how esterification with amines affects solid-state packing and bioavailability.

Table 1: Key Structural and Physical Comparisons

Compound	Substituents	Molecular Weight	Notable Properties
4-Bromobenzyl 3,4-dimethoxybenzoate	4-Br-benzyl, 3,4-OMe	~349.2 g/mol*	High lipophilicity (bromine, methoxy)
Methyl 3,4-dimethoxybenzoate	Methyl, 3,4-OMe	~196.2 g/mol	Volatile, synthesis intermediate
Tryptamine 3,4-dimethoxybenzoate	Tryptamine salt, 3,4-OMe	~260.3 g/mol	Monoclinic crystal structure

*Estimated based on analogous compounds.

(5-Formylfuran-2-yl) Methyl 3,4-Dimethoxybenzoate ()

• Activity : Exhibits cholinesterase inhibition (IC₅₀ in micromolar range), outperforming nitro-substituted analogs.
• Mechanism : Hydrogen bonding via the furfural carbonyl enhances interactions with catalytic residues.
• Relevance : Highlights the importance of methoxy groups in enhancing enzyme inhibition.

Erlotinib Derivatives ()

• Structure : Synthesized from ethyl 3,4-dimethoxybenzoate, modified into quinazoline-based anticancer agents.
• Activity : Inhibits A549 lung cancer cell growth, comparable to erlotinib.
• Implications : The 3,4-dimethoxybenzoate moiety contributes to pharmacophore design but requires specific substituents (e.g., chloro or acetylene) for efficacy.

1,4-Dimethyl-4-piperidinol-3,4-dimethoxybenzoate ()

• Activity : Analgesic effects in mice and physical dependence studies in monkeys.
• Structural Insight: The piperidinol group modifies pharmacokinetics, contrasting with bromobenzyl’s lipophilic effects.

Crystallography

• Tryptamine 3,4-dimethoxybenzoate adopts a monoclinic structure (P2/c space group) with β = 105.02°, distinct from non-amine esters ().
• Bulky substituents (e.g., tetramethylpiperidinyl in ) introduce steric effects, altering melting points and solubility.